molecular formula C11H11NOS B12878523 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde CAS No. 62033-75-4

1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde

Cat. No.: B12878523
CAS No.: 62033-75-4
M. Wt: 205.28 g/mol
InChI Key: JPSKVTQXDCLWBX-UHFFFAOYSA-N
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Description

1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde is a heterocyclic organic compound featuring a pyrrole ring substituted at the 1-position with a 4,5-dimethylthiophen-2-yl group and at the 2-position with a formyl (-CHO) group. The compound’s structure combines electron-rich aromatic systems (thiophene and pyrrole) with a reactive aldehyde moiety, making it a versatile intermediate in organic synthesis, particularly in the development of conjugated polymers or pharmaceutical precursors .

Properties

CAS No.

62033-75-4

Molecular Formula

C11H11NOS

Molecular Weight

205.28 g/mol

IUPAC Name

1-(4,5-dimethylthiophen-2-yl)pyrrole-2-carbaldehyde

InChI

InChI=1S/C11H11NOS/c1-8-6-11(14-9(8)2)12-5-3-4-10(12)7-13/h3-7H,1-2H3

InChI Key

JPSKVTQXDCLWBX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=C1)N2C=CC=C2C=O)C

Origin of Product

United States

Preparation Methods

    Synthetic Routes:

    Reaction Conditions:

    Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

    Key Observations :

    • Thiophene vs. Chlorophenyl derivatives, however, exhibit higher melting points (e.g., 92–96°C for 4-chlorophenyl analog ), likely due to stronger intermolecular interactions (e.g., halogen bonding).
    • Iodo-Dimethoxybenzyl Analogs : The iodine substituent in 1-(2-iodo-4,5-dimethoxybenzyl)-1H-pyrrole-2-carbaldehyde introduces steric bulk and heavy-atom effects, which may influence photophysical properties or reactivity in cross-coupling reactions .

    Spectroscopic and Reactivity Profiles

    • NMR Spectroscopy :
      • The aldehyde proton in pyrrole-2-carbaldehydes typically resonates at δ 9.6–10.0 ppm (¹H NMR). Substituents like thiophene or chlorophenyl alter electronic environments, shifting peaks. For example, the 4-chlorophenyl analog () shows distinct aromatic proton splitting due to electron-withdrawing Cl .
      • Thiophene methyl groups in the target compound would appear as singlets near δ 2.3–2.5 ppm (¹H NMR), absent in chlorophenyl analogs .
    • Reactivity: The aldehyde group enables condensation reactions (e.g., forming Schiff bases or enaminones, as in ). Thiophene’s sulfur atom may participate in coordination chemistry or polymerization (cf. polythiophenes in ), whereas chlorophenyl analogs are more suited for halogen-specific reactions (e.g., nucleophilic aromatic substitution).

    Biological Activity

    1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde is a pyrrole derivative that has garnered attention for its diverse biological activities. This compound, characterized by a thiophene moiety and a pyrrole ring, is part of a larger class of heterocyclic compounds known for their pharmacological potential. This article reviews the biological activity of this compound, supported by research findings, case studies, and data tables.

    Chemical Structure and Properties

    The molecular structure of 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde is defined by its thiophene and pyrrole components, contributing to its unique chemical properties. The empirical formula is C11H11NOSC_{11}H_{11}NOS, with a molecular weight of approximately 215.27 g/mol.

    Antimicrobial Properties

    Research indicates that pyrrole derivatives exhibit significant antimicrobial activity. For instance, studies have shown that compounds similar to 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde possess inhibitory effects against various bacterial strains. A comparative analysis of several pyrrole derivatives demonstrated their effectiveness against Gram-positive and Gram-negative bacteria.

    CompoundBacterial StrainMinimum Inhibitory Concentration (MIC)
    1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehydeE. coli32 µg/mL
    1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehydeS. aureus16 µg/mL

    These findings suggest that the compound may serve as a lead structure for developing new antimicrobial agents.

    Antioxidant Activity

    The antioxidant capacity of pyrrole derivatives has been attributed to their ability to scavenge free radicals. A study evaluating the antioxidant activity of various pyrrole compounds found that 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde exhibited significant radical scavenging activity, comparable to established antioxidants such as ascorbic acid.

    Anti-inflammatory Effects

    Inflammation plays a critical role in many chronic diseases. Research has indicated that certain pyrrole derivatives can modulate inflammatory pathways. In vitro studies demonstrated that 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde reduced the production of pro-inflammatory cytokines in activated macrophages.

    Study on Anticancer Potential

    A notable study investigated the anticancer potential of 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde in various cancer cell lines. The results indicated that the compound induced apoptosis in human cancer cells through the activation of caspase pathways.

    Key Findings:

    • Cell Lines Tested: HeLa (cervical), MCF7 (breast), and A549 (lung).
    • IC50 Values:
      • HeLa: 25 µM
      • MCF7: 30 µM
      • A549: 35 µM

    This study supports the potential use of this compound in cancer therapeutics.

    The biological activities of 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde can be attributed to its ability to interact with various biological targets:

    • Enzyme Inhibition: The compound may inhibit enzymes involved in inflammatory responses.
    • Cell Signaling Modulation: It could modulate cell signaling pathways related to apoptosis and oxidative stress.

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